Cas no 104802-81-5 (7H-Purin-2-amine,7-methyl-6-(methylthio)-)

7H-Purin-2-amine,7-methyl-6-(methylthio)- structure
104802-81-5 structure
Product Name:7H-Purin-2-amine,7-methyl-6-(methylthio)-
CAS No:104802-81-5
MF:C7H9N5S
MW:195.244858503342
CID:152088
PubChem ID:3064499
Update Time:2025-04-19

7H-Purin-2-amine,7-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 7H-Purin-2-amine,7-methyl-6-(methylthio)-
    • 7-methyl-6-methylsulfanylpurin-2-amine
    • 2-amino-6-methylthio-7-methylpurine
    • 7-Methyl-6-(methylthio)-7H-purin-2-amine
    • AC1MI7X3
    • BRN 5536196
    • LS-126396
    • DTXSID60146751
    • 7H-Purin-2-amine, 7-methyl-6-(methylthio)-
    • 104802-81-5
    • Inchi: 1S/C7H9N5S/c1-12-3-9-5-4(12)6(13-2)11-7(8)10-5/h3H,1-2H3,(H2,8,10,11)
    • InChI Key: JFCFEJWSAMZHGT-UHFFFAOYSA-N
    • SMILES: S(C)C1C2=C(N=C(N)N=1)N=CN2C

Computed Properties

  • Exact Mass: 195.05807
  • Monoisotopic Mass: 195.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • Density: 1.59
  • Boiling Point: 482°Cat760mmHg
  • Flash Point: 245.3°C
  • Refractive Index: 1.794
  • PSA: 69.62
  • LogP: 0.59750
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